Cas no 2034478-92-5 (3-{1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yloxy}pyrazine-2-carbonitrile)

• Product Name: 3-{1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yloxy}pyrazine-2-carbonitrile
• CAS No: 2034478-92-5
• MF: C₁₈H₁₉N₅O₃
• MW: 353.3752
• CID: 5352073
• Update Time: 2025-06-08

3-{1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yloxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
• 3-((1-(4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-{1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yloxy}pyrazine-2-carbonitrile

• Inchi： 1S/C18H19N5O3/c19-10-14-17(21-8-7-20-14)25-12-4-3-9-23(11-12)18(24)16-13-5-1-2-6-15(13)26-22-16/h7-8,12H,1-6,9,11H2
• InChI Key： LVGULYFSFCUWHL-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC([H])=C([H])N=1)C1([H])C([H])([H])N(C(C2C3=C(C([H])([H])C([H])([H])C([H])([H])C3([H])[H])ON=2)=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 564
• XLogP3: 1.9
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-{1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yloxy}pyrazine-2-carbonitrile

Introduction to 3-{1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yloxy}pyrazine-2-carbonitrile (CAS No. 2034478-92-5)

3-{1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yloxy}pyrazine-2-carbonitrile (CAS No. 2034478-92-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives and is characterized by its unique structural features, including a tetrahydrobenzoxazole moiety and a piperidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-{1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yloxy}pyrazine-2-carbonitrile is composed of a pyrazine core with a cyano group at the 2-position. The piperidine ring is substituted at the 3-position with an oxygen atom that is linked to a tetrahydrobenzoxazole moiety through a carbonyl group. This intricate arrangement of functional groups provides the compound with a high degree of molecular complexity and versatility.

Recent studies have highlighted the potential of 3-{1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yloxy}pyrazine-2-carbonitrile in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of pro-inflammatory cytokines and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 3-{1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yloxy}pyrazine-2-carbonitrile has also demonstrated significant anti-inflammatory activity. Studies have indicated that it can effectively suppress the production of inflammatory mediators such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a potential candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-{1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yloxy}pyrazine-2-carbonitrile have also been extensively studied. Preclinical data suggest that it has favorable oral bioavailability and a long half-life, which are crucial factors for its development as an oral therapeutic agent. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yloxy}pyrazine-2-carbonitrile in various disease models. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These findings have paved the way for further investigations in larger patient populations.

The synthesis of 3-{1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yloxy}pyrazine-2-carbonitrile involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include the formation of the tetrahydrobenzoxazole moiety through cyclization reactions and the coupling of this intermediate with the piperidine derivative using advanced coupling techniques such as palladium-catalyzed cross-coupling reactions.

In conclusion, 3-{1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-3-yloxy}pyrazine-2-carbonitrile (CAS No. 2034478-92-5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.